Cas no 99604-67-8 (TRIS(ACETONITRILE)PENTAMETHYLCYCLOPENTADIENYLRUTHENIUM (I) HEXAFLUOROPHOSPHATE)
TRIS(ACETONITRILE)PENTAMETHYLCYCLOPENTADIENYLRUTHENIUM (I) HEXAFLUOROPHOSPHATE is a ruthenium-based organometallic compound with the formula [(C₅Me₅)Ru(NCMe)₃]PF₆. This complex features a pentamethylcyclopentadienyl (Cp) ligand and three labile acetonitrile groups, making it a versatile precursor for catalytic and synthetic applications. The hexafluorophosphate (PF₆⁻) counterion enhances solubility in polar organic solvents. Key advantages include its stability under inert conditions and its utility in transfer hydrogenation, C–H activation, and other Ru-mediated transformations. The labile acetonitrile ligands facilitate ligand exchange, enabling tailored reactivity. This compound is particularly valued in homogeneous catalysis and organometallic research due to its well-defined structure and predictable reactivity.
99604-67-8 structure
Product Name:TRIS(ACETONITRILE)PENTAMETHYLCYCLOPENTADIENYLRUTHENIUM (I) HEXAFLUOROPHOSPHATE
TRIS(ACETONITRILE)PENTAMETHYLCYCLOPENTADIENYLRUTHENIUM (I) HEXAFLUOROPHOSPHATE Chemical and Physical Properties
Names and Identifiers
-
- TRIS(ACETONITRILE)PENTAMETHYLCYCLOPENTADIENYLRUTHENIUM (I) HEXAFLUOROPHOSPHATE
- Pentamethylcyclopentadienyltris (acetonitrile)ruthenium(II)
- acetonitrile,1,2,3,4,5-pentamethylcyclopenta-1,3-diene,ruthenium(1+),hexafluorophosphate
- N-CBZ-4-OXO-D-PROLINE
- Pentamethylcyclopentadienyltris (acetonitrile)ruthenium(II) hexafluorophosphate
- [RuCp*(MeCN)3]PF6
- TRIS-(ACETONITRILE)PENTAMETHYLCYCLOPENTADIENYLRUTHENIUM(II) HEXAFLUOROPHOSPHATE
- Tris(acetonitrile)pentamethylcyclopentadienylruthenium(II)hexafluorophosphate,min.98%
- Tris(acetonitrile)pentamethylcyclopentadienylruthenium(II) hexafluorophosphate, min. 98%
- Tris(acetonitrile)pentaMethylcyclopentadienylrutheniuM(II) hexafluorophosphate,98%
- Tris(acetonitrile)pentamethylcyclopentadienylruthenium(i)hexafluorophosphate,min.
- Tris(acetonitrile)(eta5-pentamethylcyclopentadienyl)ruthenium hexafluorophosphate
-
- MDL： MFCD04117715
- Inchi： 1S/C10H15.3C2H3N.F6P.Ru/c1-6-7(2)9(4)10(5)8(6)3;3*1-2-3;1-7(2,3,4,5)6;/h1-5H3;3*1H3;;/q-1;;;;-1;+2
- InChI Key： DALOQQHOUYEGQB-UHFFFAOYSA-N
- SMILES： [P+5]([F-])([F-])([F-])([F-])([F-])[F-].N([Ru+2]1234(C5(C)=C1(C)C2(C)=C3(C)[C-]45C)(N#CC)N#CC)#CC
Computed Properties
- Exact Mass: 505.06600
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 27
- Rotatable Bond Count: 0
- Complexity: 284
- Covalently-Bonded Unit Count: 6
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
Experimental Properties
- Color/Form: Not available
- Boiling Point: No data available
- PSA: 84.96000
- LogP: 7.94404
- Solubility: Not available
- Sensitiveness: air sensitive, store cold
TRIS(ACETONITRILE)PENTAMETHYLCYCLOPENTADIENYLRUTHENIUM (I) HEXAFLUOROPHOSPHATE Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： 26
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
- Storage Condition：2-8°C
TRIS(ACETONITRILE)PENTAMETHYLCYCLOPENTADIENYLRUTHENIUM (I) HEXAFLUOROPHOSPHATE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 44-7880-250mg |
Tris(acetonitrile)pentamethylcyclopentadienylruthenium(II)hexafluorophosphate,min.98% |
99604-67-8 | min.98% | 250mg |
2151.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 44-7880-1g |
Tris(acetonitrile)pentamethylcyclopentadienylruthenium(II)hexafluorophosphate,min.98% |
99604-67-8 | min.98% | 1g |
6455.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 44-7880-50mg |
Tris(acetonitrile)pentamethylcyclopentadienylruthenium(II)hexafluorophosphate,min.98% |
99604-67-8 | min.98% | 50mg |
840.0CNY | 2021-07-12 | |
| SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd. | 600907-50mg |
TRIS(ACETONITRILE)PENTAMETHYLCYCLOPENTADIENYLRUTHENIUM (I) HEXAFLUOROPHOSPHATE |
99604-67-8 | 98% | 50mg |
¥266.0 | 2024-07-19 | |
| SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd. | 600907-100mg |
TRIS(ACETONITRILE)PENTAMETHYLCYCLOPENTADIENYLRUTHENIUM (I) HEXAFLUOROPHOSPHATE |
99604-67-8 | 98% | 100mg |
¥469.0 | 2024-07-19 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R025981-250mg |
TRIS(ACETONITRILE)PENTAMETHYLCYCLOPENTADIENYLRUTHENIUM (I) HEXAFLUOROPHOSPHATE |
99604-67-8 | 96% | 250mg |
￥1282 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P32760-250mg |
Acetonitrile,1,2,3,4,5-pentamethylcyclopenta-1,3-diene,ruthenium(1+),hexafluorophosphate |
99604-67-8 | 96% | 250mg |
¥1319.0 | 2024-07-18 | |
| SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd. | 600907-1g |
TRIS(ACETONITRILE)PENTAMETHYLCYCLOPENTADIENYLRUTHENIUM (I) HEXAFLUOROPHOSPHATE |
99604-67-8 | 98% | 1g |
¥4159.0 | 2024-07-19 | |
| SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd. | 600907-250mg |
TRIS(ACETONITRILE)PENTAMETHYLCYCLOPENTADIENYLRUTHENIUM (I) HEXAFLUOROPHOSPHATE |
99604-67-8 | 98% | 250mg |
¥1039.0 | 2024-07-19 | |
| abcr | AB150038-50 mg |
Tris(acetonitrile)pentamethylcyclopentadienylruthenium(II) hexafluorophosphate, 98%; . |
99604-67-8 | 98% | 50 mg |
€85.20 | 2023-07-20 |
TRIS(ACETONITRILE)PENTAMETHYLCYCLOPENTADIENYLRUTHENIUM (I) HEXAFLUOROPHOSPHATE Related Literature
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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